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Compound of Interest

Compound Name: Barium carbonate-13C

Cat. No.: B135627 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview for researchers and professionals in the life

sciences on securing reliable commercial suppliers of Barium carbonate-¹³C. Furthermore, it

delves into the critical technical aspects of its application, including detailed experimental

protocols and data analysis workflows, to ensure its effective use in research and development.

Identifying Reliable Commercial Suppliers
The procurement of high-quality, isotopically labeled compounds is paramount for the integrity

and reproducibility of experimental results. Barium carbonate-¹³C serves as a crucial starting

material for the synthesis of a wide array of ¹³C-labeled molecules used in metabolic research,

drug development, and proteomics.[1] Several reputable commercial suppliers specialize in the

production and distribution of stable isotope-labeled compounds.

When selecting a supplier, researchers should meticulously evaluate the product's

specifications, including isotopic enrichment, chemical purity, and the availability of a

comprehensive Certificate of Analysis (CoA). A CoA provides essential information on the

analytical methods used for quality control and the specific lot characteristics.

Below is a comparative table summarizing the product specifications for Barium carbonate-¹³C

from prominent suppliers.
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Supplier
Product
Number

Isotopic
Enrichment
(%)

Chemical
Purity (%)

Available
Sizes

Additional
Notes

Cambridge

Isotope

Laboratories,

Inc.

CLM-466 98 98 5 g, Bulk

Offers

detailed

product data

sheets and

CoA.[2][3]

Sigma-

Aldrich

(Merck)

277193 /

600202
98 / 90 Not specified Varies

Provides

different

levels of

isotopic

enrichment.

[4]

American

Elements

BA-M-018-

ISO.013I
98

High Purity

Grades

Available

Custom

Manufactures

to various

grades

including

ACS and

pharmaceutic

al.[5]

MedchemExp

ress
HY-113603S Not specified >98

1 mg, 5 mg,

10 mg

Provides a

data sheet

with basic

information.

[6]

Benchchem B135627 Not specified Not specified Inquire

Provides

general

information

on

applications.

[1]

ANEXIB

Chemicals
B191002 >95 Not specified 10 g -
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BOC

Sciences
51956-33-3

98 atom %

¹³C
Not specified Inquire -[7]

Eurisotop (a

subsidiary of

CIL)

CLM-466-PK 98+ 98 Bulk

European

supplier for

Cambridge

Isotope

Laboratories

products.[8]

Note: Isotopic enrichment and chemical purity can vary between lots. It is crucial to obtain the

CoA for the specific lot being purchased.

Synthesis of Barium Carbonate-¹³C
Understanding the synthesis of Barium carbonate-¹³C is beneficial for assessing its quality and

potential impurities. Two primary methods are commonly employed for its preparation.

Precipitation from a Labeled Carbonate Source
A widely used and straightforward method involves the precipitation of Barium carbonate-¹³C

from a soluble, ¹³C-labeled carbonate precursor.[1]

Experimental Protocol:

Prepare Reactant Solutions:

Dissolve a stoichiometric amount of a soluble barium salt, such as Barium Chloride

(BaCl₂), in deionized water.

In a separate vessel, dissolve a ¹³C-labeled carbonate salt, for instance, Sodium

Carbonate-¹³C (Na₂¹³CO₃) or Ammonium Carbonate-¹³C ((NH₄)₂¹³CO₃), in deionized water.

Precipitation:

Slowly add the barium chloride solution to the labeled carbonate solution with constant

stirring. A white precipitate of Barium carbonate-¹³C will form immediately.
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The reaction is: BaCl₂ + Na₂¹³CO₃ → Ba¹³CO₃(s) + 2NaCl

Isolation and Purification:

Allow the precipitate to settle completely.

Isolate the solid Barium carbonate-¹³C by filtration using a Buchner funnel.

Wash the precipitate several times with deionized water to remove any soluble impurities,

such as sodium chloride.

Dry the purified Barium carbonate-¹³C in an oven at a suitable temperature (e.g., 100-

120°C) to a constant weight.

Conversion from Carbon Dioxide-¹³C
Another common method involves the reaction of isotopically labeled carbon dioxide (¹³CO₂)

with a barium salt.[1] This is particularly useful as ¹³CO₂ is a common primary source for

carbon-13 labeling.

Experimental Protocol:

Prepare Barium Hydroxide Solution: Prepare a saturated solution of Barium Hydroxide

(Ba(OH)₂) in deionized water and filter it to remove any undissolved solids.

Gas Introduction: Bubble the ¹³CO₂ gas through the clear Barium Hydroxide solution. A white

precipitate of Barium carbonate-¹³C will form.

The reaction is: Ba(OH)₂ + ¹³CO₂ → Ba¹³CO₃(s) + H₂O

Isolation and Purification: Follow the same isolation, washing, and drying steps as described

in the precipitation method above.

Key Applications and Experimental Workflows
Barium carbonate-¹³C is a versatile precursor for a multitude of applications in life sciences

research.
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Metabolic Flux Analysis (MFA)
¹³C-Metabolic Flux Analysis (MFA) is a powerful technique to quantify the rates of metabolic

reactions within a cell.[9] Barium carbonate-¹³C can be used to synthesize ¹³C-labeled

metabolic substrates, such as glucose or amino acids, which are then introduced to cells in

culture.

Experimental Workflow for ¹³C-MFA:

Synthesis of ¹³C-labeled Substrate: Synthesize the desired ¹³C-labeled substrate (e.g., [U-

¹³C]-glucose) using Barium carbonate-¹³C as the initial labeled source.

Cell Culture and Labeling: Culture cells in a medium containing the ¹³C-labeled substrate

until isotopic steady state is achieved.[10]

Metabolite Extraction: Quench the metabolism and extract intracellular metabolites.

Analytical Measurement: Analyze the isotopic enrichment of the metabolites using

techniques like Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR)

spectroscopy.[9]

Data Analysis and Flux Calculation: Use specialized software to calculate the intracellular

metabolic fluxes based on the measured isotopic labeling patterns and a stoichiometric

model of the metabolic network.[11]

Substrate Preparation Cellular Experiment Data Analysis

Barium Carbonate-¹³C ¹³C-Labeled Substrate
(e.g., Glucose-¹³C)

Synthesis Cell CultureIntroduce to Medium Metabolite ExtractionQuench & Extract MS or NMR Analysis Flux Calculation SoftwareIsotopic Data Metabolic Flux Map

Barium Carbonate-¹³C ¹³C-Labeled Drug
Candidate

Synthesis In Vivo / In Vitro
Administration

Biological Sample
Collection LC-MS Analysis Pharmacokinetic

Modeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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